Cas no 51666-81-0 (triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate)

• Product name: triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate
• CAS No: 51666-81-0
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• CID: 935682
• PubChem ID: 343114

triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• triethyl benzo[b]cyclopenta[e][1,4]thiazine-1,2,3-tricarboxylate
• triethyl cyclopenta[b][1,4]benzothiazine-1,2,3-tricarboxylate
• Triethyl cyclopenta(b)(1,4)benzothiazine-1,2,3-tricarboxylate
• 51666-81-0
• NSC 382101
• BENZO(B)CYCLOPENTA(E)(1,4)THIAZINE-1,2,3-TRICARBOXYLIC ACID, 1,2,3-TRIETHYL ESTER
• UQ9Q2AV7JG
• tri(ethoxycarbonyl)cyclopenta[b][1,4]benzothiazine
• NSC382101
• DTXSID20199602
• NSC-382101
• UNII-UQ9Q2AV7JG
• BENZO(B)CYCLOPENTA(E)(1,4)THIAZINE-1,2,3-TRICARBOXYLIC ACID, TRIETHYL ESTER

• Inchi： InChI=1S/C20H19NO6S/c1-4-25-18(22)13-14(19(23)26-5-2)16-17(15(13)20(24)27-6-3)28-12-10-8-7-9-11(12)21-16/h7-10H,4-6H2,1-3H3
• InChI Key： XRAOJMDRIJIJDZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C2=NC3=CC=CC=C3SC2=C1C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 401.09337
• Monoisotopic Mass: 401.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 91.26